Thromboxanes are a class of prostaglandins derived from arachidonic acid through the action of thromboxane synthase, an enzyme associated with platelets. They play critical roles in blood coagulation and inflammation. Thromboxane A2 (TXA2) is particularly significant as it triggers vasoconstriction and aggregation of platelets, thereby promoting clot formation. This property makes thromboxanes important targets for therapeutic interventions aimed at preventing thrombotic disorders such as myocardial infarction and stroke. Research on thromboxanes has led to the development of drugs like aspirin, which inhibit cyclooxygenase (COX) enzymes, indirectly reducing the production of TXA2 and thus mitigating its pro-inflammatory and pro-coagulant effects.